Cas no 271583-30-3 (Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-)
271583-30-3 structure
Product Name:Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-
CAS No:271583-30-3
MF:C16H17NO2
MW:255.311684370041
CID:248011
PubChem ID:54889666
Update Time:2025-04-19
Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-
- 2-(benzylamino)-2-(3-methylphenyl)acetic acid
- 2-BENZYLAMINO-2-M-TOLYLACETIC ACID
- DTXSID20716813
- (Benzylamino)(3-methylphenyl)acetic acid
- 271583-30-3
- AKOS005796975
-
- Inchi: 1S/C16H17NO2/c1-12-6-5-9-14(10-12)15(16(18)19)17-11-13-7-3-2-4-8-13/h2-10,15,17H,11H2,1H3,(H,18,19)
- InChI Key: JXAYSCVCTAFHKY-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=C(C)C=1)NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 255.12600
- Monoisotopic Mass: 255.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 49.33000
- LogP: 3.30140
Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
271583-30-3 (Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-) Related Products
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- 15962-46-6(2-acetamido-2-phenylacetic acid)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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